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Compound of Interest

Compound Name: 2,2'-Dibromo-1,1'-binaphthyl!

Cat. No.: B118463

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2,2'-Dibromo-1,1'-binaphthyl in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure the safe
management of this chemical.

Chemical and Physical Properties

Property Value

CAS Number 74866-28-7[1][2][3]
Molecular Formula C20H12Br2[4][5]

Molecular Weight 412.12 g/mol [2][5]

Form Solid, Powder/Crystal[2][4]
Melting Point 178-183 °CJ[2]

White to cream or pale yellow/reddish-yellow[4]

[5]

Appearance

Hazard Identification and Safety Precautions

2,2'-Dibromo-1,1'-binaphthyl is classified with the following hazards:
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Acute Toxicity (Oral): Harmful if swallowed.[2]

Skin Irritation: Causes skin irritation.[3]

Eye Irritation: Causes serious eye irritation.[3]

Respiratory Irritation: May cause respiratory irritation.[3]

Aquatic Chronic: May cause long-lasting harmful effects to aquatic life.[2]

The GHS pictogram associated with this chemical is GHS07 (Exclamation mark), and the

signal word is "Warning".[2]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is crucial to minimize

exposure and ensure personal safety.

Protection Type

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles
and/or a face shield.[6][7]

Protects against splashes and
dust particles that can cause

serious eye irritation.[3][6]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber), a
chemically resistant lab coat or

apron, and closed-toe shoes.

[2][6]

Prevents skin contact, which

can lead to irritation.[3][6]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood.[6] If
ventilation is inadequate, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors and dusts (e.g.,
N95 dust mask) should be
used.[2][6]

Minimizes inhalation of dust
and vapors, which can cause

respiratory tract irritation.[3][6]
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Operational Plan: Step-by-Step Handling Procedure

1.

Preparation of the Work Area:
Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

Place all necessary equipment, including a calibrated scale, weighing paper/boat, spatulas,
and reaction vessels, inside the fume hood.

Have an appropriate spill kit readily available.

. Weighing and Transferring:

Perform all weighing and transferring of the solid 2,2'-Dibromo-1,1'-binaphthyl inside the
chemical fume hood to contain any dust.

Use a clean spatula to carefully transfer the desired amount of the chemical from its storage
container to a weighing boat or paper.

Avoid generating dust. If dust is generated, ensure the fume hood sash is at the appropriate
height to capture it.

Carefully add the weighed solid to the reaction vessel.

. Experimental Procedure:

Conduct all experimental steps involving 2,2'-Dibromo-1,1'-binaphthyl within the chemical
fume hood.

Keep the sash at the lowest possible height that still allows for comfortable and safe work.

. Post-Handling and Cleanup:

Decontaminate any reusable equipment, such as spatulas and glassware, by rinsing with a
suitable solvent (e.g., acetone) inside the fume hood. Collect the rinsate as hazardous
waste.
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» Wipe down the work surface of the fume hood with an appropriate solvent and cleaning
agent.

» Wash hands and any exposed skin thoroughly with soap and water after handling is
complete.[3]

Emergency Procedures

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. If
eye irritation persists, get medical advice/attention.[3]

» Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash
it before reuse.[3]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[3]

 Ingestion: If swallowed, call a POISON CENTER or doctor/physician if you feel unwell. Rinse
mouth.[3]

Disposal Plan

o Waste Segregation: Halogenated organic waste must be collected separately from non-
halogenated waste.[6]

o Waste Collection: Dispose of unused 2,2'-Dibromo-1,1'-binaphthyl and any contaminated
materials (e.g., weighing paper, gloves, solvent rinsate) in a designated, properly labeled
hazardous waste container for halogenated organic compounds.

» Final Disposal: Ensure the waste container is tightly sealed and stored in a designated
satellite accumulation area. Follow your institution's hazardous waste disposal procedures
for final pickup and disposal.[3][6]

Workflow for Handling 2,2'-Dibromo-1,1'-binaphthyl
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Safe Handling Workflow for 2,2'-Dibromo-1,1'-binaphthyl
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Caption: Workflow for the safe handling of 2,2'-Dibromo-1,1'-binaphthyl.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b118463?utm_src=pdf-body-img
https://www.benchchem.com/product/b118463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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